Cas no 874136-24-0 (3-tert-butyl-1-ethyl-1H-pyrazol-5-amine)

3-tert-butyl-1-ethyl-1H-pyrazol-5-amine structure
874136-24-0 structure
Product Name:3-tert-butyl-1-ethyl-1H-pyrazol-5-amine
CAS No:874136-24-0
MF:C9H17N3
MW:167.251381635666
MDL:MFCD14620029
CID:1890170
PubChem ID:61265722
Update Time:2025-04-21

3-tert-butyl-1-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine, 3-(1,1-dimethylethyl)-1-ethyl-
    • 5-tert-butyl-2-ethylpyrazol-3-amine
    • 3-(tert-Butyl)-1-ethyl-1H-pyrazol-5-amine
    • SCHEMBL3843249
    • EN300-127225
    • DTXSID301240096
    • AKOS010517094
    • F8880-4011
    • LWVOMKQXJWRIIA-UHFFFAOYSA-N
    • MFCD14620029
    • 3-t-Butyl-1-ethyl-1H-pyrazol-5-amine
    • 3-tert-butyl-1-ethyl-1H-pyrazole-5-amine
    • AS-40402
    • 874136-24-0
    • 3-tert-butyl-1-ethyl-1H-pyrazol-5-amine
    • CS-0232439
    • 3-(1,1-Dimethylethyl)-1-ethyl-1H-pyrazol-5-amine
    • MDL: MFCD14620029
    • Inchi: 1S/C9H17N3/c1-5-12-8(10)6-7(11-12)9(2,3)4/h6H,5,10H2,1-4H3
    • InChI Key: LWVOMKQXJWRIIA-UHFFFAOYSA-N
    • SMILES: N1(CC)C(=CC(C(C)(C)C)=N1)N

Computed Properties

  • Exact Mass: 167.142247555Da
  • Monoisotopic Mass: 167.142247555Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 281.4±28.0 °C at 760 mmHg
  • Flash Point: 124.0±24.0 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-tert-butyl-1-ethyl-1H-pyrazol-5-amine Security Information

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Enamine
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